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Compound of Interest

Compound Name: Maackiaflavanone A

Cat. No.: B1264175 Get Quote

Essential Safety and Handling Guide for
Maackiaflavanone A
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Maackiaflavanone A. The following procedures are based on available data for

Maackiaflavanone A and related flavonoid compounds, promoting a culture of safety and

building trust in your laboratory practices.

Physicochemical Properties
A summary of the known quantitative data for Maackiaflavanone A is presented below. This

information is critical for understanding its physical characteristics and for safe handling.
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Property Value Source

Molecular Formula C₂₆H₃₀O₆ ChemBK[1]

Molar Mass 438.51 g/mol ChemBK[1]

Appearance Powder ChemBK

Predicted Density 1.222 ± 0.06 g/cm³ ChemBK[1]

Predicted Boiling Point 655.9 ± 55.0 °C ChemBK[1]

Storage Condition 2-8°C ChemBK

Hazard Identification and Personal Protective
Equipment (PPE)
A specific Safety Data Sheet (SDS) for Maackiaflavanone A is not publicly available. However,

based on information for the structurally related compound 7-Hydroxyflavanone and general

knowledge of flavonoid compounds, the following potential hazards and protective measures

are recommended. Maackiaflavanone A is a natural product with relatively low toxicity, but

caution should always be exercised.

Potential Hazards:

May be harmful if swallowed.

May cause skin and eye irritation.

As a powder, it may cause respiratory tract irritation if inhaled.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendations

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection Laboratory coat. Ensure skin is not exposed.

Respiratory Protection

Use a NIOSH-approved respirator with a

particulate filter if handling large quantities or if

dust is generated.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict procedural workflow is essential for minimizing risk and ensuring

experimental integrity.

1. Preparation and Weighing:

Conduct all handling of powdered Maackiaflavanone A in a well-ventilated area, preferably

within a chemical fume hood.

Before handling, ensure all necessary PPE is correctly worn.

Use a dedicated, clean weighing vessel and tools.

Minimize the creation of dust during transfer.

2. Dissolution:

Common solvents for flavonoids include methanol, ethanol, and dimethyl sulfoxide (DMSO).

Add the solvent to the weighed Maackiaflavanone A powder slowly to avoid splashing.

If sonication or gentle heating is required for dissolution, ensure the container is

appropriately sealed or handled within the fume hood to contain any vapors.

3. Experimental Use:
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Keep containers of Maackiaflavanone A, whether in solid or solution form, closed when not

in use.

Avoid contact with skin and eyes. If contact occurs, rinse the affected area immediately with

copious amounts of water.

Clearly label all solutions containing Maackiaflavanone A with the compound name,

concentration, solvent, and date.

Disposal Plan
Proper disposal of chemical waste is paramount for laboratory safety and environmental

protection.

Solid Waste: Collect any unused Maackiaflavanone A powder and contaminated disposable

materials (e.g., weigh boats, gloves, paper towels) in a clearly labeled hazardous waste

container.

Liquid Waste: Dispose of solutions containing Maackiaflavanone A in a designated, labeled

hazardous waste container for organic solvents. Do not pour down the drain.

Container Disposal: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected as hazardous waste. Once clean, the container can be disposed

of according to institutional guidelines.

Workflow and Safety Diagram
The following diagram illustrates the key stages of the handling and disposal workflow for

Maackiaflavanone A, emphasizing the integration of safety measures at each step.
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Caption: Safe handling workflow for Maackiaflavanone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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